Cas no 1804097-65-1 (5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole)

• Product Name: 5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole
• CAS No: 1804097-65-1
• MF: C₈H₅F₃N₂OS
• MW: 234.198310613632
• CID: 4825139
• Update Time: 2025-11-04

5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole

• Inchi： 1S/C8H5F3N2OS/c9-8(10,11)15-7-2-5-4(1-6(7)14)12-3-13-5/h1-3,14H,(H,12,13)
• InChI Key： QNQPMELJIGOYDV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC2=C(C=1)N=CN2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 2.9
• Topological Polar Surface Area: 74.2

Additional information on 5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole

Comprehensive Overview of 5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole (CAS No. 1804097-65-1)

5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole (CAS No. 1804097-65-1) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique trifluoromethylthio (-SCF₃) group, which enhances its bioactivity and metabolic stability. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and crop protection.

The structural motif of benzimidazole is widely recognized for its versatility in medicinal chemistry. The addition of a hydroxy group at the 5-position and a trifluoromethylthio moiety at the 6-position introduces distinct electronic and steric properties, making this compound a valuable intermediate for synthesizing novel therapeutics. Recent studies highlight its role in targeting enzymes and receptors associated with inflammation and microbial resistance, aligning with current trends in precision medicine and antibiotic development.

In agrochemical applications, 5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole is explored for its potential as a pesticide intermediate. The trifluoromethylthio group is known to improve the lipophilicity and bioavailability of active ingredients, addressing challenges in pest control and resistance management. This aligns with the increasing focus on sustainable agriculture and green chemistry, where efficient and environmentally friendly solutions are prioritized.

Synthetic routes to CAS No. 1804097-65-1 often involve multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis are employed to optimize yield and purity. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with industry standards, catering to the stringent requirements of regulatory bodies.

The compound’s stability under various pH conditions and its compatibility with common solvents make it a practical choice for industrial-scale production. Researchers are also investigating its structure-activity relationships (SAR) to design derivatives with enhanced efficacy. This approach is particularly relevant in the context of AI-driven drug discovery, where computational models accelerate the identification of promising candidates.

From a commercial perspective, 5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by factors such as raw material costs and synthetic complexity. Companies engaged in custom synthesis and contract research frequently list this compound in their portfolios, reflecting its niche yet growing demand.

Environmental and safety assessments of CAS No. 1804097-65-1 indicate moderate handling precautions, typical of organic intermediates. Proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. These considerations are critical for laboratories adhering to Good Laboratory Practices (GLP) and Occupational Safety and Health Administration (OSHA) guidelines.

In summary, 5-Hydroxy-6-trifluoromethylthio-1H-benzimidazole represents a compelling case study in the intersection of fluorine chemistry and heterocyclic compounds. Its dual utility in pharmaceuticals and agrochemicals underscores the broader trend toward multifunctional molecules. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and food security.